Cas no 13021-51-7 (1-butoxy-3-methoxypropan-2-ol)

• Product Name: 1-butoxy-3-methoxypropan-2-ol
• CAS No: 13021-51-7
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 1229168
• PubChem ID: 13979886
• Update Time: 2025-04-20

1-butoxy-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-butoxy-3-methoxypropan-2-ol
• 2-propanol, 1-butoxy-3-methoxy-
• LogP
• 13021-51-7
• DTXSID30553716
• DB-103170
• SCHEMBL13191247

• Inchi： 1S/C8H18O3/c1-3-4-5-11-7-8(9)6-10-2/h8-9H,3-7H2,1-2H3
• InChI Key： PDOHSQUJDZJZOJ-UHFFFAOYSA-N
• SMILES： O(CCCC)CC(COC)O

Computed Properties

• Exact Mass: 162.12564
• Monoisotopic Mass: 162.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.947
• Boiling Point: 229.9°C at 760 mmHg
• Flash Point: 92.8°C
• Refractive Index: 1.428
• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycerol ethers